![molecular formula C6H10N6O B1214047 1H-Pyrazole-4-carboxamide,3-dimethyl-1-triazenyl)- CAS No. 21466-00-2](/img/structure/B1214047.png)
1H-Pyrazole-4-carboxamide,3-dimethyl-1-triazenyl)-
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
1H-Pyrazole-4-carboxamide, 3-(3,3-dimethyl-1-triazenyl)- is a chemical compound . It is a biochemical reagent that can be used as a biomaterial or organic compound for life science-related research .
Synthesis Analysis
A series of novel pyrazole-4-carboxamides were rationally designed and synthesized . Their structures were characterized by 1H NMR, 13C NMR, and HRMS . A practical method for the synthesis of pyrazole-4-carboxamides was provided . The synthesis of pyrazole-4-carboxamides involves several chemical reactions, including a silver-mediated [3 + 2] cycloaddition of N-isocyanoiminotriphenylphosphorane to terminal alkynes, one-pot condensations of ketones, aldehydes, and hydrazine monohydrochloride, and others .Molecular Structure Analysis
The molecular structure of 1H-Pyrazole-4-carboxamide, 3-(3,3-dimethyl-1-triazenyl)- was characterized by 1H NMR, 13C NMR, and HRMS . The molecular formula is C8H14N6O . The average mass is 210.236 Da and the monoisotopic mass is 210.123001 Da .Chemical Reactions Analysis
The synthesis of 1H-Pyrazole-4-carboxamide, 3-(3,3-dimethyl-1-triazenyl)- involves several chemical reactions . These include a silver-mediated [3 + 2] cycloaddition of N-isocyanoiminotriphenylphosphorane to terminal alkynes, one-pot condensations of ketones, aldehydes, and hydrazine monohydrochloride, and others .properties
CAS RN |
21466-00-2 |
---|---|
Molecular Formula |
C6H10N6O |
Molecular Weight |
182.18 g/mol |
IUPAC Name |
5-[(E)-dimethylaminodiazenyl]-1H-pyrazole-4-carboxamide |
InChI |
InChI=1S/C6H10N6O/c1-12(2)11-10-6-4(5(7)13)3-8-9-6/h3H,1-2H3,(H2,7,13)(H,8,9)/b11-10+ |
InChI Key |
XVZVNGZABZHDKO-ZHACJKMWSA-N |
Isomeric SMILES |
CN(C)/N=N/C1=C(C=NN1)C(=O)N |
SMILES |
CN(C)N=NC1=C(C=NN1)C(=O)N |
Canonical SMILES |
CN(C)N=NC1=C(C=NN1)C(=O)N |
synonyms |
3-(3,3-dimethyl-1-triazeno)pyrazole-4-carboxamide |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.